Cas no 2169122-52-3 (2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid)

• Product Name: 2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• CAS No: 2169122-52-3
• MF: C₁₁H₁₂N₂O₂S
• MW: 236.290181159973
• CID: 5865522
• PubChem ID: 165522986
• Update Time: 2025-07-22

2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid
• EN300-1267886
• 2169122-52-3
• 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid

• Inchi： 1S/C11H12N2O2S/c1-6(2)5-8-12-9(11(14)15)7-3-4-16-10(7)13-8/h3-4,6H,5H2,1-2H3,(H,14,15)
• InChI Key： KDDKTIZBYKRUFG-UHFFFAOYSA-N
• SMILES： S1C=CC2=C(C(=O)O)N=C(CC(C)C)N=C12

Computed Properties

• Exact Mass: 236.06194880g/mol
• Monoisotopic Mass: 236.06194880g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 273
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 91.3Ų

Additional information on 2-(2-methylpropyl)thieno2,3-dpyrimidine-4-carboxylic acid

Introduction to 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2169122-52-3)

2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2169122-52-3, is a structurally complex heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the thienopyrimidine class, a scaffold that has been extensively explored for its potential biological activities. The presence of a methylpropyl side chain and a carboxylic acid functional group at the 4-position of the thienopyrimidine core contributes to its unique chemical properties and reactivity, making it a promising candidate for further investigation in drug discovery.

The thienopyrimidine core is a fused bicyclic system consisting of a thiophene ring and a pyrimidine ring, which is known for its ability to interact with various biological targets. This structural motif has been reported to exhibit a wide range of pharmacological effects, including antiviral, anticancer, anti-inflammatory, and antimicrobial properties. The introduction of the methylpropyl group at the 2-position of the thiophene ring enhances the lipophilicity of the molecule, potentially improving its cell membrane permeability and bioavailability. Additionally, the carboxylic acid group at the 4-position provides a site for further chemical modification, allowing for the synthesis of derivatives with tailored biological activities.

In recent years, there has been a growing interest in developing novel therapeutic agents based on thienopyrimidine derivatives due to their demonstrated efficacy in preclinical studies. Several research groups have reported the synthesis and characterization of various thienopyrimidine-based compounds that exhibit promising pharmacological profiles. For instance, studies have shown that certain thienopyrimidine derivatives can inhibit the activity of kinases and other enzymes involved in cancer cell proliferation and survival. These findings have prompted further investigation into the potential of thienopyrimidines as lead compounds for the development of new anticancer drugs.

The carboxylic acid functionality in 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid also opens up possibilities for its use in prodrug design or as a precursor for more complex molecules. The carboxylic acid group can be readily incorporated into esters or amides, which can enhance the solubility or stability of the parent compound. Moreover, it can serve as a reactive site for covalent bonding with other biomolecules, such as peptides or proteins, to create conjugates with targeted delivery systems.

One of the most exciting aspects of this compound is its potential application in addressing unmet medical needs. For example, recent studies have highlighted the role of thienopyrimidine derivatives in modulating immune responses and inflammation. Given the increasing prevalence of chronic inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease, compounds like 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid could offer new therapeutic strategies. Additionally, its structural features make it an attractive candidate for developing treatments against infectious diseases caused by viruses or bacteria that rely on kinase-mediated pathways.

The synthesis of 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include cyclization reactions followed by functional group transformations to introduce the desired substituents. Advances in synthetic methodologies have enabled chemists to access complex heterocyclic structures more efficiently than ever before. Techniques such as transition metal-catalyzed cross-coupling reactions have been particularly useful in constructing the carbon-carbon bonds within the thienopyrimidine framework.

Once synthesized, 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid can be subjected to rigorous pharmacological testing to evaluate its biological activity. In vitro assays are commonly used to assess interactions with target enzymes or receptors, while in vivo models provide insights into its efficacy and safety profiles. The integration of computational chemistry tools has also accelerated the process by allowing researchers to predict binding affinities and metabolic stability before conducting experimental validation.

The development of novel pharmaceuticals is often hampered by challenges such as drug resistance or off-target effects. However, compounds like 2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid, with their unique structural features and diverse biological activities, offer hope for overcoming these obstacles. By fine-tuning their chemical properties through structural modifications or derivatization strategies, researchers can optimize potency while minimizing unwanted side effects.

In conclusion,2-(2-methylpropyl)thieno[2,3-d]pyrimidine-4-carboxylic acid (CAS No. 2169122-52-3) represents an intriguing compound with significant potential in pharmaceutical research. Its combination of structural complexity and functional diversity makes it a valuable scaffold for developing new therapeutic agents targeting various diseases. As our understanding of biological pathways continues to evolve,thienopyrimidine-based compounds like this one will undoubtedly play an important role in shaping future treatments.